Cas no 1797398-18-5 (1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride)

• Product Name: 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride
• CAS No: 1797398-18-5
• MF: C₇H₁₄ClN₃
• MW: 175.659160137177
• CID: 5162245
• PubChem ID: 75493425
• Update Time: 2025-10-30

1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride

• Inchi： 1S/C7H13N3.ClH/c1-5(2)6(8)7-9-3-4-10-7;/h3-6H,8H2,1-2H3,(H,9,10);1H
• InChI Key： CCBCRIHVCUDDOQ-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1)(N)C(C)C.Cl

Additional information on 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride

Comprehensive Overview of 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride (CAS No. 1797398-18-5)

1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride (CAS No. 1797398-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and propan-1-amine backbone, is widely studied for its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility, making it a preferred choice for experimental and industrial use. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The imidazole ring in 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride is a key structural feature, as it is commonly found in biologically active compounds. This heterocyclic moiety is known for its ability to participate in hydrogen bonding and metal coordination, which are critical for interactions with biological targets. The compound's amine functionality further adds to its versatility, enabling it to act as a ligand or intermediate in various chemical reactions. Its dihydrochloride form ensures stability and ease of handling, which is essential for laboratory and large-scale applications.

In recent years, the demand for 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride has surged due to its relevance in medicinal chemistry and biotechnology. With the growing focus on personalized medicine and targeted therapies, researchers are exploring its potential in designing novel small-molecule drugs. The compound's unique structure makes it a candidate for developing inhibitors of kinases and G-protein-coupled receptors (GPCRs), which are pivotal in treating diseases like cancer and neurological disorders. Additionally, its compatibility with high-throughput screening platforms has made it a valuable tool in drug discovery pipelines.

Another area of interest is the compound's role in peptide synthesis and proteomics. The amine group in 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride can be utilized for coupling reactions, facilitating the creation of peptide-based therapeutics. This aligns with the current trend of leveraging bioconjugation techniques to enhance drug delivery and efficacy. Furthermore, its application in fluorescence labeling and molecular imaging has opened new avenues for diagnostic and research tools, addressing the need for non-invasive and real-time monitoring of biological processes.

From a synthetic chemistry perspective, 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride is valued for its straightforward preparation and scalability. The compound can be synthesized using well-established organic synthesis methods, ensuring reproducibility and cost-effectiveness. Its compatibility with green chemistry principles, such as reduced solvent use and minimal waste generation, further enhances its appeal in sustainable research practices. These attributes make it a preferred choice for academic and industrial laboratories aiming to balance efficiency with environmental responsibility.

The safety profile of 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride is another critical aspect. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. The compound's stability under standard laboratory conditions ensures consistent performance in experiments, reducing variability in research outcomes. This reliability is particularly important in preclinical studies, where reproducibility is paramount for advancing potential therapeutics to clinical trials.

In conclusion, 1-(1H-Imidazol-2-yl)-2-methylpropan-1-amine dihydrochloride (CAS No. 1797398-18-5) is a multifaceted compound with broad applications in pharmaceutical research, drug development, and biotechnology. Its unique structural features, combined with its practical advantages, position it as a valuable asset in the quest for innovative therapies and diagnostic tools. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and biochemistry.